Cas no 1355636-73-5 (N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide
• CAS No: 1355636-73-5
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5672834
• PubChem ID: 56684399
• Update Time: 2025-11-01

N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-3-methylbutan-2-yl)-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl-methylamino]acetamide
• EN300-26685566
• AKOS034301071
• N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide
• 1355636-73-5
• Z416777256

• Inchi： 1S/C15H24N4O2/c1-10(2)15(5,9-16)17-14(20)8-19(6)7-13-11(3)18-21-12(13)4/h10H,7-8H2,1-6H3,(H,17,20)
• InChI Key： MRJFRJHEWPUNKO-UHFFFAOYSA-N
• SMILES： O=C(CN(C)CC1C(C)=NOC=1C)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide

Research Briefing on N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide (CAS: 1355636-73-5)

In recent years, the compound N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide (CAS: 1355636-73-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of both cyano and oxazole functional groups suggests its utility as a versatile scaffold for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have focused on elucidating the pharmacological properties of this compound, with particular emphasis on its mechanism of action and therapeutic potential. Preliminary findings indicate that N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide exhibits promising activity against specific protein kinases, which are often implicated in various disease pathways, including cancer and inflammatory disorders. The compound's ability to selectively inhibit these kinases while maintaining a favorable safety profile makes it a candidate for further preclinical evaluation.

The synthesis and optimization of N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide have also been explored in recent literature. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling more extensive biological testing. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for future drug development.

In addition to its kinase inhibitory activity, N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide has shown potential as a modulator of other biological targets. For instance, recent in vitro studies have demonstrated its interaction with G-protein-coupled receptors (GPCRs), which play a central role in signal transduction and are common targets for therapeutic intervention. The compound's ability to bind to these receptors with high affinity suggests its applicability in treating conditions such as neurological disorders and metabolic diseases.

Despite these promising findings, challenges remain in the development of N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are investigating structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}acetamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for continued research. As more data becomes available, this compound may pave the way for the development of novel therapeutics targeting a range of diseases. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in relevant animal models to validate its therapeutic potential.